Cas no 128899-83-2 ((3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol)
128899-83-2 structure
Product Name:(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol
CAS No:128899-83-2
MF:C9H20O2
MW:160.253903388977
CID:2196647
PubChem ID:11008219
Update Time:2024-02-29
(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol Chemical and Physical Properties
Names and Identifiers
-
- (3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol
- racem. 2,6-dimethyl-heptane-3,5-diol
- (3R,5R)-2,6-Dimethylheptane-3,5-diol
- (3R,5R)-2,6-Dimethyl-3,5-heptanediol
- tube1052
- 3,5-Heptanediol, 2,6-dimethyl-, (3R,5R)-
-
- Inchi: 1S/C9H20O2/c1-6(2)8(10)5-9(11)7(3)4/h6-11H,5H2,1-4H3/t8-,9-/m1/s1
- InChI Key: CPHZAYIWNZNICS-RKDXNWHRSA-N
- SMILES: CC(C)[C@H](O)C[C@@H](O)C(C)C
Computed Properties
- Exact Mass: 160.146329876g/mol
- Monoisotopic Mass: 160.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Not determined
- Solubility: Not determined
(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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